Cas no 31770-95-3 (5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one)

5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one structure
31770-95-3 structure
Product Name:5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one
CAS No:31770-95-3
MF:C8H6N2O6S
MW:258.208040714264
CID:53796
PubChem ID:3015594
Update Time:2025-09-28

5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Mesyl-6-nitrobenzoxazol-2(3H)-one
    • 5-Methylsulfonyl-6-nitro-3H-1,3-benzoxazol-2-one
    • 5-METHANESULFONYL-6-NITRO-3H-BENZOOXAZOL-2-ONE
    • 5-methanesulfonyl-6-nitro-3H-benzoxazol-2-one
    • 5-Methansulfonyl-6-nitro-3H-benzoxazol-2-on
    • 5-Methylsulfon-6-nitrobenzoxazolon
    • EINECS 250-795-5
    • 5-methanesulfonyl-6-nitro-2,3-dihydro-1,3-benzoxazol-2-one
    • PVS5RED5CG
    • 5-(Methylsulfonyl)-6-nitro-2(3H)-benzoxazolone
    • UNII-PVS5RED5CG
    • A820981
    • DTXSID90185638
    • NS00050742
    • FT-0638990
    • W-106878
    • 5-(methylsulfonyl)-6-nitrobenzo[d]oxazol-2(3H)-one
    • 31770-95-3
    • 2(3H)-BENZOXAZOLONE, 5-(METHYLSULFONYL)-6-NITRO-
    • MVPPGNRJNZBDAK-UHFFFAOYSA-N
    • DB-048098
    • DTXCID30108129
    • 250-795-5
    • 5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one
    • Inchi: 1S/C8H6N2O6S/c1-17(14,15)7-2-4-6(16-8(11)9-4)3-5(7)10(12)13/h2-3H,1H3,(H,9,11)
    • InChI Key: MVPPGNRJNZBDAK-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC2=C(C=C1[N+](=O)[O-])OC(N2)=O)(=O)=O

Computed Properties

  • Exact Mass: 257.99500
  • Monoisotopic Mass: 257.99465709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 134.34000
  • LogP: 2.03680

5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M244950-500mg
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one
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500mg
$ 195.00 2022-06-02
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M244950-1000mg
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$ 510.00 2022-06-02
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